5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid

• IUPAC Name: 5-(bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid
• InChI: InChI=1S/C17H15NO3/c1-10-6-7-12(9-14(10)17(20)21)18-16(19)15-8-11-4-2-3-5-13(11)15/h2-7,9,15H,8H2,1H3,(H,18,19)(H,20,21)
• InChI Key: BDDPNVMZFKPMRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CC3=CC=CC=C23)C(=O)O
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid is not well understood. However, it has been suggested that its electron-transporting properties may be due to its ability to form π-π stacking interactions with other aromatic molecules.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic in cell viability assays, which suggests that it may have potential applications in biomedical research.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid in lab experiments is its good electron-transporting properties, which makes it a promising material for use in organic electronic devices. However, one of the limitations of using this compound is its limited solubility in common organic solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid. One potential direction is to investigate its potential applications in biomedical research, particularly in drug delivery systems. Another potential direction is to explore its use in the development of new organic electronic devices. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid involves several steps. The first step involves the preparation of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with 2-methylbenzoic acid to produce the target compound.

Scientific Research Applications

5-(Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonylamino)-2-methylbenzoic acid has been the subject of scientific research due to its potential applications in various fields. One of the potential applications of this compound is in the field of organic electronics. It has been shown to have good electron-transporting properties, which makes it a promising material for use in organic electronic devices such as organic field-effect transistors.